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Compound of Interest

Compound Name: ε-Poly-L-lysine Hydrochloride

Cat. No.: B1155827

Get Quote

-Poly-L-lysine Hydrochloride (

-PL HCl)

Introduction & Molecule Profile[1][2][3][4][5]
ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-Poly-L-lysine (

-PL) is a naturally occurring homopolymer of L-lysine produced by Streptomyces albulus.
Unlike standard poly-lysine, the amide linkage in

-PL occurs between the

-carboxyl group and the

-amino group of the lysine residues.[1][2][3]

For food packaging applications, the Hydrochloride (HCl) salt form is preferred due to its

superior water solubility and stability compared to the free base. It acts as a "cationic
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surfactant," disrupting microbial membranes.[4]

Regulatory Status[2][3][7][8][9]
FDA: GRAS (Generally Recognized As Safe) Notice GRN 000135.[5][6]

Japan/Korea/China: Approved food preservative.[1][7][8][6]

Target Pathogens: Broad-spectrum inhibition of Listeria monocytogenes, E. coli O157:H7,

Salmonella, and spoilage fungi.

Mechanism of Action
The antimicrobial efficacy of

-PL HCl relies on its high cationic charge density at neutral pH. The following diagram
illustrates the cascade of membrane disruption.
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Figure 1:Mechanism of Action. The cationic

-PL molecule displaces stabilizing divalent cations on the bacterial outer membrane, leading to
structural collapse.

Formulation Protocol: Chitosan/ngcontent-ng-
c1989010908="" _nghost-ng-c2193002942=""
class="inline ng-star-inserted"> -PL Composite
Film[3][11]
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Expert Insight: While

-PL can be incorporated into PLA or Cellulose, Chitosan is the optimal matrix for initial R&D.
Both are cationic, preventing the immediate precipitation (polyelectrolyte complexation) that
occurs when mixing

-PL with anionic polymers like Alginate or Pectin.

Materials Required[1][3][4][5][6][7][9][12][13]
Chitosan (Degree of Deacetylation >85%, Medium MW).

-Poly-L-lysine Hydrochloride (Food Grade, >95% purity).

Acetic Acid (1% v/v solution).[5]

Glycerol (Plasticizer).[1]

Tween 80 (Surfactant - optional for surface uniformity).

Workflow Diagram

1. Base Dissolution
Chitosan in 1% Acetic Acid

2. Plasticization
Add Glycerol (30% w/w)

3. Active Loading
Dissolve ε-PL HCl in water

Add to Matrix

4. Degassing
Vacuum (-0.08 MPa, 30 min)

5. Casting
Leveling Table (40°C)

6. Conditioning
50% RH, 25°C, 48h

Click to download full resolution via product page

Figure 2:Solvent casting workflow for preparing homogenous antimicrobial films.

Step-by-Step Methodology
Preparation of Polymer Base:

Dissolve 2.0 g of Chitosan in 100 mL of 1% (v/v) aqueous acetic acid.

Stir at 60°C for 4 hours until fully dissolved.

Critical Check: Ensure no swollen gel particles remain. Filter through cheesecloth if

necessary.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.mdpi.com/2304-8158/11/4/569
https://pmc.ncbi.nlm.nih.gov/articles/PMC8506220/
https://www.benchchem.com/product/b1155827/docs?utm_src=pdf-body-img#application-note-engineering-antimicrobial-food-packaging-with-poly-l-lysine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasticization:

Add Glycerol at 30% w/w (based on chitosan mass).

Stir for 30 minutes. Glycerol reduces brittleness but increases water vapor permeability.

Incorporation of

-PL HCl:

Prepare a stock solution of

-PL HCl (100 mg/mL in distilled water).

Add to the chitosan solution to achieve final concentrations of 0.5%, 1.0%, and 2.0% (w/w

polymer basis).

Note:

-PL HCl is highly soluble; pre-dissolving ensures uniform distribution.

Degassing & Casting:

Sonicate or vacuum degas the solution to remove air bubbles (bubbles create weak points

and inconsistent diffusion).

Pour 25 mL of solution into 90mm Petri dishes (or Teflon molds).

Dry at 40°C for 24 hours in a convection oven. Do not exceed 60°C to prevent Maillard

reactions or brittleness.

Conditioning:

Peel films and store in a desiccator at 50% Relative Humidity (RH) for 48 hours before

testing.

Physicochemical Characterization
Adding
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-PL HCl changes the physical properties of the film. You must validate that the packaging
integrity is maintained.

Parameter Method

Expected Trend
with ngcontent-ng-
c1989010908=""
_nghost-ng-
c2193002942=""
class="inline ng-
star-inserted">

-PL

Reason

Tensile Strength (TS) ASTM D882
Decrease (

)

-PL disrupts the

continuous polymer

network.

Elongation at Break

(EAB)
ASTM D882

Increase (

)

-PL acts as a

secondary plasticizer.

Water Vapor

Permeability
Gravimetric Cup

Increase (

)

-PL HCl is

hygroscopic

(hydrophilic).

Contact Angle Goniometer
Decrease (

)

Surface becomes

more

hydrophilic/wettable.

[9]

FTIR Analysis ATR-FTIR New Peaks

Look for amide I/II

shifts (1550-1650

cm⁻¹).

Antimicrobial Efficacy Profiling[4][6][11][13][14]
Standard: ISO 22196 (Plastics) or JIS Z 2801, adapted for films.

Protocol: Agar Disk Diffusion (Qualitative)
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Spread 100 µL of bacterial suspension (

CFU/mL) on Mueller-Hinton Agar.

Cut film samples into 6mm discs.

Sterilize discs under UV light for 15 mins per side.

Place discs on the agar surface.

Incubate at 37°C for 24 hours.

Measure: Diameter of the inhibition zone (clear halo).

Protocol: Dynamic Shake Flask (Quantitative)
Use this for precise "Log Reduction" data.

Immerse 1g of film in 50 mL of Phosphate Buffered Saline (PBS) containing

CFU/mL of bacteria.

Shake at 150 rpm at 37°C.

Sample at 0h, 2h, 6h, 12h, and 24h.

Plate on agar and count colonies.

Calculation:

Release Kinetics & Migration
For food packaging, the antimicrobial agent must migrate from the film to the food surface. This

is typically modeled using Fickian Diffusion.

The Higuchi Model:

: Amount of

-PL released at time
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.

: Amount released at equilibrium.

: Release rate constant.

Experimental Setup:

Place film sample in food simulant (e.g., 10% Ethanol for aqueous foods, 50% Ethanol for

fatty foods).

Incubate at storage temperature (4°C or 25°C).

Aliquot samples at set time intervals.

Quantification: Use HPLC or the Trypan Blue precipitation method to quantify

-PL concentration in the simulant.

Expert Note: If the release is too fast (burst effect), the protection won't last the shelf life. If too

slow, bacteria will proliferate before inhibition. Adjust the Degree of Crosslinking (using Genipin

or Glutaraldehyde) to tune

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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